N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-4-ethylbenzenesulfonamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C28H36N4O2S/c1-4-23-10-16-27(17-11-23)35(33,34)29-22-28(24-12-14-25(15-13-24)30(2)3)32-20-18-31(19-21-32)26-8-6-5-7-9-26/h5-17,28-29H,4,18-22H2,1-3H3
• InChI Key: VWMYSEHUJDZYDJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C28H36N4O2S
• Molecular Weight: 492.7 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-4-ethylbenzenesulfonamide is a useful research compound. Its molecular formula is C28H36N4O2S and its molecular weight is 492.68. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-4-ethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-4-ethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Kumar et al. (2019) discussed the synthesis and characterization of derivatives containing phenylbenzenesulfonamides, which showed in vitro antiproliferative activity against breast cancer cell lines. These compounds were characterized using techniques such as HRMS, IR, 1H NMR, and 13C NMR spectroscopy, and their structures were examined by X-ray diffraction method (Kumar et al., 2019).
• Murthy et al. (2018) synthesized a new compound and analyzed its structure through SCXRD studies and spectroscopic tools. This study offers insights into the structural and electronic properties of sulfonamide molecules, which can be beneficial for further research in this field (Murthy et al., 2018).

Anticancer Activity

• A study by Mun et al. (2012) on arylsulfonamide analogs revealed their potential as cancer therapeutics. The study indicated that certain structural modifications could improve the pharmacological properties of these compounds (Mun et al., 2012).
• Sa̧czewski et al. (2006) investigated the antitumor activity of 2,4-diamino-1,3,5-triazine derivatives, with specific compounds showing remarkable activity against melanoma cell lines, indicating their potential in cancer treatment (Sa̧czewski et al., 2006).

Nonlinear Optical Properties

• Okada et al. (2003) prepared stilbazolium derivatives and studied their nonlinear optical properties, demonstrating the potential application in optical technologies (Okada et al., 2003).
• Ogawa et al. (2008) investigated the properties of pyridinium derivatives, focusing on their potential in nonlinear optical applications (Ogawa et al., 2008).